Cas no 1105198-61-5 (1-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}-4-(5-nitrofuran-2-carbonyl)piperazine)

1-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}-4-(5-nitrofuran-2-carbonyl)piperazine structure
1105198-61-5 structure
Product Name:1-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}-4-(5-nitrofuran-2-carbonyl)piperazine
CAS No:1105198-61-5
MF:C17H16N4O5S
MW:388.397742271423
CID:6171449
PubChem ID:30860564
Update Time:2024-01-15

1-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}-4-(5-nitrofuran-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}-4-(5-nitrofuran-2-carbonyl)piperazine
    • AKOS024509238
    • 1105198-61-5
    • VU0643796-1
    • F5461-1525
    • (4-((4-(furan-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)(5-nitrofuran-2-yl)methanone
    • [4-[[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-(5-nitrofuran-2-yl)methanone
    • Inchi: 1S/C17H16N4O5S/c22-17(14-3-4-16(26-14)21(23)24)20-7-5-19(6-8-20)10-15-18-12(11-27-15)13-2-1-9-25-13/h1-4,9,11H,5-8,10H2
    • InChI Key: FAQRNEGJTVCRKT-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=CC=CO2)N=C1CN1CCN(C(C2=CC=C([N+](=O)[O-])O2)=O)CC1

Computed Properties

  • Exact Mass: 388.08414080g/mol
  • Monoisotopic Mass: 388.08414080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 137Ų

1-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}-4-(5-nitrofuran-2-carbonyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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